Cas no 38048-81-6 (1-Propanethiol, 3-(dimethylamino)-, hydrochloride)

• Product Name: 1-Propanethiol, 3-(dimethylamino)-, hydrochloride
• CAS No: 38048-81-6
• MF: C₅H₁₄ClNS
• MW: 155.68935918808
• CID: 3956672
• PubChem ID: 12947129
• Update Time: 2025-04-22

1-Propanethiol, 3-(dimethylamino)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanethiol, 3-(dimethylamino)-, hydrochloride
• 3-(Dimethylamino)-1-propanethiol hydrochloride
• 3-(dimethylamino)propane-1-thiol hydrochloride
• DTXSID10971151
• 55778-17-1
• 3-(dimethylamino)propanethiol hydrochloride
• 38048-81-6
• MFCD00054635
• AKOS028113818
• EN300-6754258
• SCHEMBL6057729
• 3-(dimethylamino)propane-1-thiol;hydrochloride
• 3-(Dimethylamino)propane-1-thiol--hydrogen chloride (1/1)
• Dimethyl(3-mercaptopropyl)ammonium chloride
• GEO-03245
• EINECS 259-815-7
• 840-872-7

• Inchi： 1S/C5H13NS.ClH/c1-6(2)4-3-5-7;/h7H,3-5H2,1-2H3;1H
• InChI Key： HCEREWKVPIQLGP-UHFFFAOYSA-N
• SMILES： Cl.SCCCN(C)C

Computed Properties

• Exact Mass: 155.0535483g/mol
• Monoisotopic Mass: 155.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts